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Compound of Interest

Compound Name: 3-Methylcyclohex-2-en-1-ol

Cat. No.: B1293851 Get Quote

An in-depth analysis of publicly available data on 3-Methylcyclohex-2-en-1-ol reveals a

primary focus on general safety and handling procedures, with a notable absence of

comprehensive, quantitative stability studies. The information, primarily sourced from Safety

Data Sheets (SDS) and chemical supplier technical data, provides a foundational

understanding of the compound's stability and requisite storage conditions. However, for

researchers, scientists, and drug development professionals requiring detailed degradation

kinetics and specific experimental protocols, the available data is limited.

This technical guide synthesizes the existing knowledge on the stability and storage of 3-
Methylcyclohex-2-en-1-ol, presenting it in a structured format to aid laboratory professionals.

It also highlights the current gaps in publicly accessible research, indicating a need for further

investigation into the compound's long-term stability under various environmental conditions.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-Methylcyclohex-2-en-1-ol is
presented below. These parameters are essential for safe handling and storage.
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Property Value

Molecular Formula C₇H₁₂O[1]

Molecular Weight 112.17 g/mol [2][3]

Appearance Liquid

Color Clear, very slightly yellow to brown[4]

Density 0.946 g/mL at 25 °C[2]

Boiling Point 56 °C at 1 mmHg[2]

Flash Point 72 °C (161.6 °F) - closed cup[2]

Refractive Index n20/D 1.484[2]

Water Solubility Insoluble[4][5]

Stability Profile
3-Methylcyclohex-2-en-1-ol is chemically stable under standard ambient conditions, such as

room temperature. However, it is a combustible liquid and its vapors have the potential to form

explosive mixtures with air.[6]

Stability Factor Observation

Thermal Stability Stable at room temperature.

Air Sensitivity Vapors may form an explosive mixture with air.

Incompatible Materials Strong oxidizing agents.[6]

Currently, there is no publicly available data on the degradation products of 3-Methylcyclohex-
2-en-1-ol under various stress conditions (e.g., heat, light, humidity, oxidation). The only

mentioned degradation products are those resulting from combustion, which include carbon

monoxide and carbon dioxide.[6]

Recommended Storage and Handling
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Proper storage and handling are crucial to maintain the integrity of 3-Methylcyclohex-2-en-1-
ol and to ensure laboratory safety. The following table summarizes the recommended

conditions.

Condition Recommendation

General Storage Store in a cool, dry, and well-ventilated area.[7]

Container Keep container tightly closed.[7]

Ignition Sources
Keep away from heat, sparks, open flames, and

hot surfaces.[6]

Atmosphere
For long-term storage, an inert atmosphere is

recommended.[4]

Handling

Work in a well-ventilated area or under a fume

hood.[7] Take precautionary measures against

static discharge.[6]

Experimental Protocols
A detailed search of scientific literature and technical databases did not yield specific

experimental protocols for the stability testing of 3-Methylcyclohex-2-en-1-ol. For researchers

needing to perform such studies, it is recommended to adapt general protocols for stability

testing of analogous chemical compounds, such as other cyclohexanol derivatives. These

protocols would typically involve subjecting the compound to forced degradation under various

conditions (e.g., elevated temperature, UV/Vis light exposure, varying pH, and oxidative stress)

and analyzing the sample at set time points using a stability-indicating method, such as High-

Performance Liquid Chromatography (HPLC).

Workflow for Safe Handling and Storage
The following diagram illustrates a logical workflow for the safe handling and storage of 3-
Methylcyclohex-2-en-1-ol in a laboratory setting.
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Preparation

Handling

Storage Cleanup & Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Well-Ventilated Area
(Fume Hood)

Dispense Chemical

Use in Experiment

Tightly Seal Container Clean Spills Promptly

Store in Cool, Dry, Well-Ventilated Area

Away from Ignition Sources

Dispose of Waste According to Regulations

Click to download full resolution via product page

Workflow for Safe Handling and Storage

In conclusion, while foundational safety and storage information for 3-Methylcyclohex-2-en-1-
ol is available, there is a clear lack of in-depth, publicly accessible stability studies.
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Researchers are advised to handle this compound with care, following the provided guidelines,

and to consider performing their own stability assessments for applications sensitive to

impurities or degradation products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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